Cas no 848422-46-8 (<br>5-(4-Methoxy-phenyl)-7-trifluoromethyl-pyrazolo-[1,5-a]pyrimidine-2-carbony l chloride)

• Product Name: <br>5-(4-Methoxy-phenyl)-7-trifluoromethyl-pyrazolo-[1,5-a]pyrimidine-2-carbony l chloride
• CAS No: 848422-46-8
• MF: C₁₅H₉ClF₃N₃O₂
• MW: 355.699072599411
• MDL: MFCD03421548
• CID: 3058935
• PubChem ID: 7015923
• Update Time: 2025-06-22

<br>5-(4-Methoxy-phenyl)-7-trifluoromethyl-pyrazolo-[1,5-a]pyrimidine-2-carbony l chloride Chemical and Physical Properties

Names and Identifiers

• <br>5-(4-Methoxy-phenyl)-7-trifluoromethyl-pyrazolo-[1,5-a]pyrimidine-2-carbony l chloride
• AKOS000308469
• BBL039678
• 5-(4-methoxy-phenyl)-7-trifluoromethyl-pyrazolo[1,5-a]pyrimidine-2-carbonyl chloride
• STK349113
• 848422-46-8
• 5-(4-Methoxy-phenyl)-7-trifluoromethyl-pyrazolo-[1,5-a]pyrimidine-2-carbonyl chloride
• EN300-228564
• 5-(4-methoxyphenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carbonyl chloride
• 5-(4-methoxyphenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carbonylchloride

• MDL： MFCD03421548
• Inchi： 1S/C15H9ClF3N3O2/c1-24-9-4-2-8(3-5-9)10-6-12(15(17,18)19)22-13(20-10)7-11(21-22)14(16)23/h2-7H,1H3
• InChI Key： AUTQOYBEOUSSFW-UHFFFAOYSA-N
• SMILES： ClC(C1C=C2N=C(C3C=CC(=CC=3)OC)C=C(C(F)(F)F)N2N=1)=O

Computed Properties

• Exact Mass: 355.0335387Da
• Monoisotopic Mass: 355.0335387Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 56.5Ų